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An In-Depth Technical Guide to 4,5-Dimethoxy-2-methylaniline (CAS: 41864-45-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 4,5-Dimethoxy-2-
methylaniline (CAS No. 41864-45-3), a substituted aniline derivative with significant potential

as a building block in synthetic chemistry. Its unique substitution pattern, featuring electron-

donating methoxy groups and a methyl group, makes it a valuable precursor for the

development of complex molecules. This guide details its physicochemical properties, outlines

a representative synthetic protocol and methods for spectroscopic characterization, discusses

its applications in pharmaceutical and materials science research, and provides essential

safety and handling information. The content is structured to provide not just data, but also the

scientific rationale behind experimental procedures, empowering researchers to effectively

utilize this versatile compound.
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4,5-Dimethoxy-2-methylaniline, also known as 2-Methyl-4,5-dimethoxyaniline, is an aromatic

amine whose utility is defined by the interplay of its functional groups.[1] The amino group

serves as a primary nucleophile and a handle for a vast array of chemical transformations,

while the methoxy and methyl groups modulate the electronic properties and steric

environment of the benzene ring.

Molecular Structure
The arrangement of substituents on the aniline core is critical to its reactivity and the geometry

of its derivatives.

Caption: 2D Structure of 4,5-Dimethoxy-2-methylaniline.

Physicochemical Data
A summary of key physical and chemical properties is essential for experimental design,

including solvent selection, reaction temperature, and purification methods.
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Property Value Source(s)

CAS Number 41864-45-3 [1]

Molecular Formula C₉H₁₃NO₂ [2][3]

Molecular Weight 167.21 g/mol [4]

Appearance Yellow to brown solid [5]

Melting Point 108-110 °C [6]

Boiling Point 283.7 ± 35.0 °C (Predicted) [5]

Density 1.071 ± 0.06 g/cm³ (Predicted) [4][5]

pKa 4.63 ± 0.10 (Predicted) [5]

Solubility
Slightly soluble in water (4.3

g/L at 25 °C, Calculated)
[1]

SMILES CC1=CC(=C(C=C1N)OC)OC [3][7]

InChIKey
BLAYBVPASDNLJM-

UHFFFAOYSA-N
[3]

Synthesis and Characterization
While 4,5-Dimethoxy-2-methylaniline is commercially available, understanding its synthesis is

crucial for researchers interested in creating novel analogs or isotopically labeled versions. A

common and effective method for preparing anilines is the catalytic reduction of the

corresponding nitroaromatic compound.

Proposed Synthetic Workflow
The synthesis can be logically broken down into two primary stages: nitration of the

commercially available 1,2-dimethoxy-4-methylbenzene, followed by the selective reduction of

the nitro group.
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Start: 1,2-Dimethoxy-4-methylbenzene

Step 1: Nitration
Reagents: HNO₃, H₂SO₄

Conditions: Cold (e.g., 0-10 °C)

Intermediate:
1,2-Dimethoxy-4-methyl-5-nitrobenzene

Step 2: Catalytic Reduction
Reagents: H₂, Pd/C or SnCl₂/HCl
Solvent: Ethanol or Ethyl Acetate

Step 3: Work-up & Purification
- Filtration of catalyst

- Basic work-up (e.g., NaHCO₃)
- Extraction with organic solvent

- Crystallization or Chromatography

Final Product:
4,5-Dimethoxy-2-methylaniline

Step 4: Characterization
Techniques: NMR, IR, MS, MP

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4,5-Dimethoxy-2-methylaniline.

Experimental Protocol: Catalytic Reduction
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This protocol describes the reduction of 1,2-Dimethoxy-4-methyl-5-nitrobenzene, a plausible

precursor. The causality for this choice rests on the high efficiency and clean conversion

offered by catalytic hydrogenation for nitro group reduction, a standard procedure in organic

synthesis.[8][9]

Objective: To synthesize 4,5-Dimethoxy-2-methylaniline via the reduction of its nitro

precursor.

Materials:

1,2-Dimethoxy-4-methyl-5-nitrobenzene (1.0 eq)

10% Palladium on Carbon (Pd/C) (approx. 5-10 mol%)

Ethanol (or Ethyl Acetate) as solvent

Hydrogen (H₂) gas

Celite® for filtration

Saturated sodium bicarbonate (NaHCO₃) solution

Dichloromethane (or Ethyl Acetate) for extraction

Anhydrous magnesium sulfate (MgSO₄)

Parr hydrogenation apparatus or similar pressure vessel

Procedure:

Vessel Preparation: Charge a pressure-resistant reaction vessel (e.g., Parr bottle) with 1,2-

Dimethoxy-4-methyl-5-nitrobenzene and the solvent (e.g., ethanol).

Catalyst Addition: Carefully add 10% Pd/C to the solution under an inert atmosphere (e.g.,

nitrogen or argon). Rationale: Adding the catalyst under inert gas prevents pre-saturation

with atmospheric oxygen and reduces the risk of ignition, as dry Pd/C can be pyrophoric.
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Hydrogenation: Seal the vessel and connect it to the hydrogenation apparatus. Purge the

system multiple times with hydrogen gas to remove all air. Pressurize the vessel with

hydrogen (typically 2-4 atm).

Reaction Monitoring: Agitate the mixture vigorously at room temperature. The reaction

progress can be monitored by the cessation of hydrogen uptake or by thin-layer

chromatography (TLC). The reaction is typically exothermic and may require initial cooling.

Catalyst Removal: Upon completion, carefully vent the excess hydrogen and purge the

vessel with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the

palladium catalyst. Rationale: Celite provides a fine filtration medium that prevents the small

particles of carbon-supported catalyst from passing through, ensuring a clean filtrate. Rinse

the pad with a small amount of the reaction solvent.

Work-up: Concentrate the filtrate under reduced pressure. Redissolve the residue in an

extraction solvent like dichloromethane. Wash the organic layer with saturated NaHCO₃

solution to neutralize any acidic residues, followed by brine.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

The resulting crude solid can be purified by recrystallization (e.g., from ethanol/water or

hexanes/ethyl acetate) to yield pure 4,5-Dimethoxy-2-methylaniline.

Spectroscopic Characterization Protocol
Confirmation of the product's identity is a self-validating step, achieved through standard

spectroscopic methods.[10]

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of deuterated

chloroform (CDCl₃) or another suitable deuterated solvent.

¹H NMR Analysis: Acquire the proton NMR spectrum. The expected signals (see Table 2)

should be present with the correct chemical shift, integration, and splitting pattern. The

disappearance of signals corresponding to the nitro-precursor confirms reaction completion.
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¹³C NMR Analysis: Acquire the carbon NMR spectrum. The number of unique carbon signals

should match the molecular structure.

2. Infrared (IR) Spectroscopy:

Sample Preparation: Prepare a sample as a KBr pellet or acquire the spectrum of the solid

using an Attenuated Total Reflectance (ATR) accessory.

Analysis: The IR spectrum should display characteristic absorption bands (see Table 3),

particularly the N-H stretches of the primary amine, which are absent in the nitro-precursor.

[10]

3. Mass Spectrometry (MS):

Technique: Use Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry.

Analysis: The mass spectrum should show a molecular ion (M⁺) or protonated molecular ion

([M+H]⁺) peak corresponding to the calculated molecular weight (167.21).[3] The

fragmentation pattern can provide further structural confirmation.

Predicted ¹H NMR

Data (in CDCl₃)

Assignment
Chemical Shift (δ,

ppm)
Multiplicity Integration

Aromatic H ~6.6 Singlet 1H

Aromatic H ~6.5 Singlet 1H

-NH₂ ~3.6 (broad) Singlet 2H

-OCH₃ ~3.8 Singlet 3H

-OCH₃ ~3.7 Singlet 3H

Ar-CH₃ ~2.1 Singlet 3H
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Predicted IR Spectroscopy Data

Functional Group Characteristic Absorption (cm⁻¹)

N-H Stretch (primary amine) 3400 - 3300 (two bands)

C-H Stretch (aromatic) 3100 - 3000

C-H Stretch (aliphatic) 2950 - 2850

C=C Stretch (aromatic) 1600 - 1450

C-O Stretch (aryl ether) 1275 - 1200

C-N Stretch 1340 - 1250

Applications in Research and Drug Development
4,5-Dimethoxy-2-methylaniline is primarily utilized as a chemical intermediate or building

block.[2] Its value lies in its capacity to introduce a specific, functionalized aromatic scaffold into

larger, more complex molecules.

Role as a Synthetic Precursor
Aniline derivatives are foundational in many sectors, including pharmaceuticals, agrochemicals,

and materials science.[2][11] The specific substitution on this molecule offers several

advantages:

Nucleophilicity: The amino group is a potent nucleophile for forming amides, sulfonamides,

and secondary/tertiary amines.

Directed Substitution: The existing methoxy and methyl groups direct further electrophilic

aromatic substitution to the remaining open position on the ring.

Property Tuning: The electron-donating methoxy groups can modulate the electronic

properties of resulting compounds, which is critical in materials science (e.g., for organic

electronics) and for influencing the binding affinity of drug candidates.[12]
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Caption: Role as a versatile building block in synthetic pathways.

Potential in Drug Discovery
While specific drugs derived from this exact molecule are not prominent in public literature, the

substituted aniline motif is central to many therapeutic agents. For instance, related methoxy-

aniline structures are precursors to compounds investigated as potent antimitotic agents that

inhibit tubulin assembly, a key mechanism in cancer chemotherapy.[13] The methoxy groups

can form critical hydrogen bonds in enzyme active sites, and the overall substitution pattern

influences the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion)

properties. Researchers can leverage this scaffold to synthesize libraries of novel compounds

for screening against various biological targets.

Safety, Handling, and Storage
Proper handling of 4,5-Dimethoxy-2-methylaniline is essential due to its potential hazards.

GHS Hazard Information
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The compound is classified with several hazards according to the Globally Harmonized System

(GHS).[3][6]

GHS Information

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes

skin irritation.[3] H319: Causes serious eye

irritation.[3] H335: May cause respiratory

irritation.[3]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P301+P312:

IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty of soap and

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Recommended Handling and Storage
Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

safety glasses with side shields or goggles, and a lab coat.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5] Store

under an inert atmosphere and protect from light to prevent degradation.[6]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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4,5-Dimethoxy-2-methylaniline is a valuable and versatile chemical intermediate for

advanced scientific research. Its well-defined structure provides a reliable platform for

synthesizing a wide array of more complex molecules. By understanding its fundamental

properties, synthetic routes, and safety requirements, researchers in pharmaceuticals,

materials science, and organic chemistry can effectively harness its potential to drive

innovation and discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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